Cas no 1178711-09-5 (1-4-(2,2-difluoroethoxy)-3-methoxyphenylethan-1-amine)

• Product Name: 1-4-(2,2-difluoroethoxy)-3-methoxyphenylethan-1-amine
• CAS No: 1178711-09-5
• MF: C₁₁H₁₅F₂NO₂
• MW: 231.2391102314
• MDL: MFCD12768450
• CID: 5186726
• PubChem ID: 50896740
• Update Time: 2025-06-09

1-4-(2,2-difluoroethoxy)-3-methoxyphenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-[4-(2,2-difluoroethoxy)-3-methoxyphenyl]ethanamine
• 1-[4-(2,2-Difluoroethoxy)-3-methoxyphenyl]ethan-1-amine
• 1-(4-(2,2-Difluoroethoxy)-3-methoxyphenyl)ethan-1-amine
• STL414979
• 1-4-(2,2-difluoroethoxy)-3-methoxyphenylethan-1-amine

• MDL： MFCD12768450
• Inchi： 1S/C11H15F2NO2/c1-7(14)8-3-4-9(10(5-8)15-2)16-6-11(12)13/h3-5,7,11H,6,14H2,1-2H3
• InChI Key： NZMHQACQVIRVTF-UHFFFAOYSA-N
• SMILES： FC(COC1C=CC(=CC=1OC)C(C)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 204
• XLogP3: 2
• Topological Polar Surface Area: 44.5

Additional information on 1-4-(2,2-difluoroethoxy)-3-methoxyphenylethan-1-amine

1-4-(2,2-difluoroethoxy)-3-methoxyphenylethan-1-amine: A Comprehensive Overview

1-4-(2,2-difluoroethoxy)-3-methoxyphenylethan-1-amine (CAS No. 1178711-09-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of substituted phenylethylamines and is characterized by the presence of a difluoroethoxy and methoxy substituent on the phenyl ring, which imparts distinct pharmacological properties.

The difluoroethoxy group is particularly noteworthy as it can influence the lipophilicity and metabolic stability of the molecule. Fluorine atoms are known for their ability to modulate the electronic properties of organic molecules, often leading to enhanced biological activity and reduced toxicity. The methoxy substituent, on the other hand, can enhance the solubility and bioavailability of the compound, making it a valuable moiety in drug design.

Recent studies have explored the potential of 1-4-(2,2-difluoroethoxy)-3-methoxyphenylethan-1-amine in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound can act as a selective serotonin reuptake inhibitor (SSRI), which is a common mechanism of action for antidepressants. The selective binding to serotonin transporters can help alleviate symptoms of depression and anxiety without causing significant side effects.

In addition to its potential as an SSRI, 1-4-(2,2-difluoroethoxy)-3-methoxyphenylethan-1-amine has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 1-4-(2,2-difluoroethoxy)-3-methoxyphenylethan-1-amine has been extensively studied to understand its behavior in biological systems. Preclinical data indicate that this compound exhibits good oral bioavailability and a favorable half-life, making it suitable for once-daily dosing regimens. Furthermore, its low toxicity profile and minimal side effects make it an attractive candidate for clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-4-(2,2-difluoroethoxy)-3-methoxyphenylethan-1-amine in human subjects. Early results from Phase I trials have shown promising outcomes, with participants reporting significant improvements in mood and reduced inflammation markers. These findings have paved the way for further Phase II and III trials to confirm these initial observations.

From a synthetic chemistry perspective, 1-4-(2,2-difluoroethoxy)-3-methoxyphenylethan-1-amine can be prepared through a series of well-defined steps. The synthesis typically involves the reaction of 4-bromoanisole with 2,2-difluoroethyl triflate to form the difluoroethoxy-substituted intermediate, followed by a palladium-catalyzed cross-coupling reaction with 3-methoxyphenylboronic acid to introduce the methoxy group. The final step involves the reductive amination of the resulting phenylacetonitrile with ammonia to yield the desired amine product.

The structural versatility of 1-4-(2,2-difluoroethoxy)-3-methoxyphenylethan-1-amine also allows for further derivatization to explore additional biological activities. For instance, modifications at the amine group or the introduction of other functional groups on the phenyl ring can lead to compounds with enhanced potency or selectivity for specific targets.

In conclusion, 1-4-(2,2-difluoroethoxy)-3-methoxyphenylethan-1-amine (CAS No. 1178711-09-5) represents a promising compound with diverse therapeutic potential. Its unique combination of structural features makes it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to unravel its full potential, this compound holds great promise for addressing unmet medical needs in various disease areas.